Cas no 1227270-15-6 (2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine)
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine
- SCHEMBL15907680
- 1227270-15-6
- DTXSID90855743
- CS-0051893
- A891032
- 2-Iodo-5-Methyl-7-azaindole
- 1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-
- SB14353
- AS-77453
- SY322065
- MFCD16875844
- P18374
-
- MDL: MFCD16875844
- Inchi: 1S/C8H7IN2/c1-5-2-6-3-7(9)11-8(6)10-4-5/h2-4H,1H3,(H,10,11)
- InChI Key: XXCIAOFNHZOPMW-UHFFFAOYSA-N
- SMILES: IC1=CC2=CC(C)=CN=C2N1
Computed Properties
- Exact Mass: 257.96540g/mol
- Monoisotopic Mass: 257.96540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 28.7Ų
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM149559-100mg |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine |
1227270-15-6 | 95%+ | 100mg |
$298 | 2021-08-05 | |
| Chemenu | CM149559-250mg |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine |
1227270-15-6 | 95%+ | 250mg |
$595 | 2021-08-05 | |
| Chemenu | CM149559-1g |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine |
1227270-15-6 | 95%+ | 1g |
$1494 | 2021-08-05 | |
| Chemenu | CM149559-1g |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine |
1227270-15-6 | 95%+ | 1g |
$*** | 2023-04-03 | |
| abcr | AB535213-100 mg |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine; . |
1227270-15-6 | 100MG |
€141.60 | 2023-07-10 | ||
| abcr | AB535213-250 mg |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine; . |
1227270-15-6 | 250MG |
€240.20 | 2023-07-10 | ||
| abcr | AB535213-500 mg |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine; . |
1227270-15-6 | 500MG |
€372.80 | 2023-07-10 | ||
| abcr | AB535213-1 g |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine; . |
1227270-15-6 | 1g |
€537.70 | 2023-07-10 | ||
| Chemenu | CM149559-100mg |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine |
1227270-15-6 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM149559-250mg |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine |
1227270-15-6 | 95%+ | 250mg |
$*** | 2023-04-03 |
2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine
Recent Advances in the Application of 2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1227270-15-6) in Chemical Biology and Pharmaceutical Research
The compound 2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1227270-15-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyrrolopyridine core and iodine substituent, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in targeting protein kinases, modulating enzymatic activity, and serving as a scaffold for the development of novel therapeutic agents.
One of the most notable applications of 2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to develop selective inhibitors for kinases such as JAK2 and EGFR, which are implicated in various malignancies. The iodine atom at the 2-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.
In addition to its utility in kinase inhibitor development, 2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine has been employed in the design of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a novel class of therapeutics that facilitate the targeted degradation of disease-causing proteins. Recent studies have demonstrated the incorporation of this compound into PROTAC molecules, where it serves as a linker or a warhead to recruit E3 ubiquitin ligases. This approach has shown promise in degrading oncogenic proteins that are traditionally considered "undruggable."
Another emerging application of 2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine is in the field of fluorescent probes and imaging agents. The pyrrolopyridine core exhibits favorable photophysical properties, making it suitable for the development of probes that can monitor enzymatic activity or detect biomarkers in real-time. Researchers have recently reported the synthesis of fluorescent derivatives of this compound, which have been used to visualize kinase activity in live cells, providing valuable insights into cellular signaling dynamics.
Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as well as exploring greener methodologies to reduce environmental impact. Additionally, computational studies have been employed to predict the compound's reactivity and interactions with biological targets, aiding in the rational design of more effective derivatives.
In conclusion, 2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine (CAS: 1227270-15-6) represents a valuable building block in chemical biology and pharmaceutical research. Its versatility in drug discovery, PROTAC development, and imaging applications underscores its importance in advancing therapeutic innovation. Future research is expected to further elucidate its potential and address current limitations, paving the way for novel treatments and diagnostic tools.
1227270-15-6 (2-Iodo-5-methyl-1H-pyrrolo[2,3-b]pyridine) Related Products
- 189882-32-4(6-Iodo-1H-pyrrolo[2,3-b]pyridine)
- 664991-70-2(1H-Pyrrolo[2,3-b]pyridine, 2-iodo-5-methyl-3-(5-pyrimidinyl)-)
- 90321-93-0(1H-Pyrrolo[2,3-b]pyridine, 6-iodo-4-Methyl-)
- 1638764-01-8(2-iodo-3-methyl-1H-pyrrolo[2,3-b]pyridine)
- 1822715-87-6(6-iodo-1H-pyrrolo[2,3-b]pyridine)
- 2173991-62-1(2-Iodo-1,5-dimethyl-1h-pyrrolo[2,3-b]pyridine)
- 1227270-32-7(2-Iodo-1H-pyrrolo2,3-bpyridine)
- 1427504-70-8(2-iodo-4-methyl-1H-pyrrolo[2,3-b]pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)